Cas no 7331-13-7 (N-(5'-Adenylyl)morpholine)

• Product Name: N-(5'-Adenylyl)morpholine
• CAS No: 7331-13-7
• MF: C₁₄H₂₁N₆O₇P
• MW: 416.326303243637
• CID: 542675
• Update Time: 2023-08-02

N-(5'-Adenylyl)morpholine Chemical and Physical Properties

Names and Identifiers

• Adenosine, 5'-(hydrogen 4-morpholinylphosphonate)
• Morpholinophosphonic acid 5'-adenosyl ester
• N-(5'-adenylyl)morpholine
• AMP-morpholine
• AMP morpholidate
• 5'-adenylylmorpholine
• adenosine 5-monophosphomorpholidate
• Adenosine 5'-phosphate morpholinide
• 5'-O-[hydroxy(morpholin-4-yl)phosphoryl]adenosine
• Q27225199
• N-(5'-Adenylyl)morpholine

• Inchi： 1S/C14H21N6O7P/c15-12-9-13(17-6-16-12)20(7-18-9)14-11(22)10(21)8(27-14)5-26-28(23,24)19-1-3-25-4-2-19/h6-8,10-11,14,21-22H,1-5H2,(H,23,24)(H2,15,16,17)/t8-,10-,11-,14-/m1/s1
• InChI Key： XXDDQPLHHUHJOU-IDTAVKCVSA-N
• SMILES： P(N1CCOCC1)(=O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 599
• XLogP3: -3.2
• Topological Polar Surface Area: 178